molecular formula C4H3N5S B8796888 [1,2,5]Thiadiazolo[3,4-d]pyrimidin-7-amine CAS No. 2829-57-4

[1,2,5]Thiadiazolo[3,4-d]pyrimidin-7-amine

Cat. No. B8796888
CAS RN: 2829-57-4
M. Wt: 153.17 g/mol
InChI Key: VZOBKQJYQYLCHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[1,2,5]Thiadiazolo[3,4-d]pyrimidin-7-amine is a useful research compound. Its molecular formula is C4H3N5S and its molecular weight is 153.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1,2,5]Thiadiazolo[3,4-d]pyrimidin-7-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1,2,5]Thiadiazolo[3,4-d]pyrimidin-7-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

2829-57-4

Molecular Formula

C4H3N5S

Molecular Weight

153.17 g/mol

IUPAC Name

[1,2,5]thiadiazolo[3,4-d]pyrimidin-7-amine

InChI

InChI=1S/C4H3N5S/c5-3-2-4(7-1-6-3)9-10-8-2/h1H,(H2,5,6,7,9)

InChI Key

VZOBKQJYQYLCHV-UHFFFAOYSA-N

Canonical SMILES

C1=NC2=NSN=C2C(=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A flask was charged with 19.78 g. (0.15 mole) of 4,5,6-triaminopyrimidine and 163.0 g. (137 mole) of thionyl chloride and the mixture stirred at reflux for 18 hours. The dark orange reaction mixture was evaporated to dryness on the rotary evaporator and to the residue was added 500 ml. water and 40 ml. methanol. The resulting solution was adjusted to a pH of 7.5-8.0 with saturated sodium bicarbonate solution and heated to reflux. The hot mixture was filtered and the filtrate cooled to 0°-5° C. in an ice-bath. The solid was collected by filtration, washed twice with 50 ml. ice water and twice with 50 ml. ether. The resulting tan product was dried in vacuo at 70° C. overnight to afford 18.2 g. (79%) of product. M.p. 247°-249° C.; tlc on silica gel in chloroform-methanol (8:1) showed one spot at Rf =0.4.
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137 mol
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